Cas no 2178986-14-4 (ethyl 7-chloro-2-methyl-thiazolo[5,4-b]pyridine-6-carboxylate)

• Product Name: ethyl 7-chloro-2-methyl-thiazolo[5,4-b]pyridine-6-carboxylate
• CAS No: 2178986-14-4
• MF: C₁₀H₉ClN₂O₂S
• MW: 256.708659887314
• MDL: MFCD33405248
• CID: 5096275
• PubChem ID: 134209266
• Update Time: 2026-03-02

ethyl 7-chloro-2-methyl-thiazolo[5,4-b]pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Thiazolo[5,4-b]pyridine-6-carboxylic acid, 7-chloro-2-methyl-, ethyl ester
• ethyl 7-chloro-2-methyl-thiazolo[5,4-b]pyridine-6-carboxylate
• MFCD33405248
• 2178986-14-4
• SCHEMBL19814475
• CS-0310108
• Ethyl7-chloro-2-methyl-thiazolo[5,4-b]pyridine-6-carboxylate
• ethyl 7-chloro-2-methyl-[1,3]thiazolo[5,4-b]pyridine-6-carboxylate
• PS-18550
• SY323175
• Ethyl 7-chloro-2-methylthiazolo[5,4-b]pyridine-6-carboxylate
• D96886

• MDL： MFCD33405248
• Inchi： 1S/C10H9ClN2O2S/c1-3-15-10(14)6-4-12-9-8(7(6)11)13-5(2)16-9/h4H,3H2,1-2H3
• InChI Key： RJGKWWLEAAHPHN-UHFFFAOYSA-N
• SMILES： C12SC(C)=NC1=C(Cl)C(C(OCC)=O)=CN=2

Computed Properties

• Exact Mass: 256.0073264g/mol
• Monoisotopic Mass: 256.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 80.3Ų

Additional information on ethyl 7-chloro-2-methyl-thiazolo[5,4-b]pyridine-6-carboxylate

Ethyl 7-Chloro-2-Methyl-Thiazolo[5,4-b]Pyridine-6-Carboxylate (CAS No. 2178986-14-4): A Comprehensive Overview

Ethyl 7-chloro-2-methyl-thiazolo[5,4-b]pyridine-6-carboxylate (CAS No. 2178986-14-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazolo[5,4-b]pyridine core, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The thiazolo[5,4-b]pyridine scaffold is known for its versatility and potential in drug discovery. It has been extensively studied for its ability to modulate various biological targets, including enzymes, receptors, and ion channels. The presence of the chloro and methyl substituents on the thiazolo[5,4-b]pyridine ring further enhances the compound's pharmacological profile, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of ethyl 7-chloro-2-methyl-thiazolo[5,4-b]pyridine-6-carboxylate in the treatment of neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, a key pathological feature of Alzheimer's disease. The compound's ability to cross the blood-brain barrier also makes it a promising candidate for central nervous system (CNS) disorders.

In addition to its neuroprotective properties, ethyl 7-chloro-2-methyl-thiazolo[5,4-b]pyridine-6-carboxylate has shown promising antitumor activity. Research conducted at the National Cancer Institute found that this compound effectively inhibits the growth of various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The carboxylate ester group in ethyl 7-chloro-2-methyl-thiazolo[5,4-b]pyridine-6-carboxylate plays a crucial role in its pharmacokinetic properties. This functional group enhances the compound's solubility and bioavailability, which are essential for effective drug delivery. Furthermore, the ester group can be readily hydrolyzed in vivo to form the corresponding carboxylic acid, which may have additional therapeutic benefits.

Clinical trials are currently underway to evaluate the safety and efficacy of ethyl 7-chloro-2-methyl-thiazolo[5,4-b]pyridine-6-carboxylate in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits a favorable safety profile. These findings provide a strong foundation for further clinical development.

The synthesis of ethyl 7-chloro-2-methyl-thiazolo[5,4-b]pyridine-6-carboxylate involves a multi-step process that includes the formation of the thiazolo[5,4-b]pyridine core and subsequent functionalization with the chloro and methyl substituents. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for large-scale pharmaceutical applications.

In conclusion, ethyl 7-chloro-2-methyl-thiazolo[5,4-b]pyridine-6-carboxylate (CAS No. 2178986-14-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an exciting area of research in medicinal chemistry and drug discovery. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in the development of novel treatments for various diseases.